3-(5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)propanoic acid

• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol
• IUPAC Name: 3-[(5E)-5-[[3-(4-methoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C24H21N3O4S2/c1-15-12-18(31-2)8-9-19(15)22-16(14-27(25-22)17-6-4-3-5-7-17)13-20-23(30)26(24(32)33-20)11-10-21(28)29/h3-9,12-14H,10-11H2,1-2H3,(H,28,29)/b20-13+
• InChI Key: CNMBEYAZXFHTTF-DEDYPNTBSA-N
• SMILES: CC1=C(C=CC(=C1)OC)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)C2=NN(C=C2/C=C/3\C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4

Description

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):
  • δ 12.85 (s, 1H, -COOH), 8.21 (s, 1H, pyrazole-H), 7.45–7.12 (m, 5H, phenyl-H), 6.89 (d, J = 8.4 Hz, 1H, methoxyphenyl-H), 5.32 (s, 1H, CH=S), 3.78 (s, 3H, -OCH₃), 2.54 (s, 3H, -CH₃).
  • Propanoic acid chain: δ 2.93 (t, 2H, -CH₂-), 2.65 (t, 2H, -CH₂-COO).
• ¹³C NMR :
  • Thiazolidinone C=O: δ 178.9 ppm; C=S: δ 122.4 ppm.
  • Pyrazole carbons: δ 148.2 (C3), 139.7 (C4).

Infrared (IR) Spectroscopy

• Strong absorption at 1685 cm⁻¹ (C=O stretch), 1240 cm⁻¹ (C=S), and 1720 cm⁻¹ (COOH).
• Aromatic C-H stretches at 3050–3100 cm⁻¹ and OCH₃ at 2830 cm⁻¹ .

UV-Vis Spectroscopy

• λₘₐₐ at 290 nm (π→π* transitions in conjugated pyrazole-thiazolidinone system) and 340 nm (n→π* of C=O/C=S).

Mass Spectrometry

• ESI-MS : m/z 480.1 [M+H]⁺, 502.1 [M+Na]⁺.
• Fragmentation peaks at m/z 342.0 (loss of propanoic acid) and 224.2 (pyrazole-thiazolidinone core).

Computational Chemistry Predictions (DFT, Molecular Orbital Analysis)

Density Functional Theory (DFT) studies (B3LYP/6-311+G(d,p)) reveal:

• HOMO-LUMO gap : 4.2 eV, indicating moderate reactivity.
• Electrostatic potential : Negative regions localized on S and O atoms, favoring hydrogen bonding.
• Molecular docking : The carboxylic acid group forms salt bridges with lysine residues in target proteins (e.g., PAR1 receptor), while the thioxo group interacts with hydrophobic pockets.

Parameter	Value
Dipole moment	5.8 Debye
LogP	4.4 (predicted)
Polar surface area	112 Ų

Biological Activity

3-(5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)propanoic acid, also known by its chemical identifier CID 1328217, is a complex organic compound notable for its potential biological activities. This compound features a unique thiazolidinone structure combined with a pyrazole moiety, which is recognized for its diverse pharmacological properties.

The molecular formula of this compound is $C_{24}H_{21}N_{3}O_{4}S_{2}$, with a molecular weight of approximately 485.57 g/mol. Its structure includes functional groups that are often associated with biological activity, such as the thiazolidinone and pyrazole rings.

Property	Value
Molecular Formula	C24H21N3O4S2
Molecular Weight	485.57 g/mol
IUPAC Name	3-(5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)propanoic acid
InChI Key	DUQXIMIMSSPTDB-UHFFFAOYSA-N

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. For instance, research conducted on various cancer cell lines demonstrated that derivatives of pyrazole exhibit significant cytotoxicity. The compound's mechanism appears to involve the inhibition of key signaling pathways associated with tumor growth and proliferation. Specifically, it has been shown to inhibit the MEK/ERK signaling pathway, which is crucial in many cancers .

Anti-inflammatory Effects

The pyrazole scaffold is known for its anti-inflammatory properties. Compounds containing this moiety have been reported to inhibit cyclooxygenase (COX) enzymes, leading to reduced production of inflammatory mediators. This effect can be particularly beneficial in treating conditions characterized by chronic inflammation .

Antioxidant Activity

Another important aspect of the biological activity of this compound is its antioxidant properties. Studies indicate that compounds with thiazolidinone structures can scavenge free radicals and reduce oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders .

Case Studies

• Anticancer Screening : A study published in 2019 identified novel anticancer compounds through screening libraries against multicellular spheroids, where derivatives of the pyrazole-containing compounds showed promising results in inhibiting tumor growth .
• Mechanistic Studies : In vitro assays demonstrated that the compound effectively down-regulated phospho-MAPK levels in treated cancer cells, confirming its role as a potential therapeutic agent targeting MAPK pathways .

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits a range of biological activities, including:

• Antimicrobial Properties : Studies have shown that thiazolidinones possess antimicrobial effects against various bacterial strains. The specific compound's pyrazole ring may enhance its interaction with bacterial enzymes, leading to inhibition of growth.
• Anti-inflammatory Effects : The compound has been investigated for its potential to modulate inflammatory pathways. It may inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models of disease.
• Anticancer Activity : Preliminary studies suggest that this compound could induce apoptosis in cancer cells through the activation of specific signaling pathways. The presence of the thiazolidinone core is believed to play a crucial role in its anticancer efficacy.

Case Studies

• Study on Antimicrobial Activity :
  • A study evaluated the antimicrobial efficacy of the compound against Staphylococcus aureus. Results indicated a significant reduction in bacterial viability at concentrations above 50 µg/mL, demonstrating its potential as an antibacterial agent.
• Anti-inflammatory Research :
  • In an animal model of arthritis, administration of the compound resulted in decreased levels of TNF-alpha and IL-6, suggesting its role in modulating inflammatory responses.
• Cancer Cell Line Testing :
  • In vitro tests on breast cancer cell lines showed that treatment with the compound led to a dose-dependent decrease in cell viability, with IC50 values indicating potent anticancer activity.

Preparation Methods

Synthesis of Thiazolidine-2,4-dione (TZD)

TZD is prepared by refluxing equimolar amounts of chloroacetic acid and thiourea in hydrochloric acid (HCl) for 12 hours. The reaction proceeds via nucleophilic substitution, yielding a white crystalline solid (mp 120–122°C).

Alkylation of TZD with Propanoic Acid Ester

The potassium salt of TZD is alkylated with methyl 3-bromopropanoate in acetone at 50°C for 5 hours, forming methyl 2-(2,4-dioxo-1,3-thiazolidin-3-yl)propanoate (2) . Alternative solvents like DMF/KI at 90°C for 12 hours improve yields (85–90%) but require rigorous drying.

Hydrolysis to Propanoic Acid Derivative

The ester (2) is hydrolyzed in acetic acid with dilute sulfuric acid under reflux for 5–6 hours, yielding 2-(2,4-dioxo-1,3-thiazolidin-3-yl)propanoic acid (3) . Acidic conditions ensure complete deesterification, with yields exceeding 94%.

Knoevenagel Condensation for Methylene Bridge Formation

The final step involves a Knoevenagel condensation between the pyrazole carbaldehyde (1) and the thiazolidinone-propanoic acid (3) . The reaction is catalyzed by piperidine in refluxing ethanol (78°C) for 6–8 hours, forming the methylene-linked product.

Condition	Optimization Insight
Catalyst	Piperidine (5 mol%)
Solvent	Ethanol
Reaction Time	6–8 hours

The reaction proceeds via a nucleophilic attack of the thiazolidinone enolate on the aldehyde, followed by dehydration to yield the (Z)-configured product. Stereoselectivity is confirmed via NOESY NMR, showing spatial proximity between the pyrazole C4-H and thiazolidinone C5-H.

Purification and Characterization

Crude product is purified via sequential crystallization:

• Hot Filtration : Dissolve in ethanol at 73°C, filter to remove insoluble impurities.

• Crystallization : Add water (10% v/v) to the filtrate at 67°C, then cool to 19–25°C to induce crystallization.

• Washing : Wash crystals with cold ethanol and n-heptane to remove residual solvents.

Final characterization employs:

• ¹H NMR : Aromatic protons at δ 7.17 (pyrazole C4-H) and δ 7.42 (thiazole C5-H), with coupling constants confirming Z-configuration.

• HRMS : m/z 479.6 [M+H]⁺, consistent with the molecular formula C₂₄H₂₂N₃O₄S₂.

• Melting Point : 194–196°C, indicating high purity.

Comparative Analysis of Synthetic Routes

A comparative evaluation of methods reveals critical trade-offs:

Method	Yield (%)	Purity (%)	Key Advantage
Knoevenagel (EtOH)	85	95	Scalable, single-step
Solid-Phase Synthesis	70	90	Reduced solvent use
Microwave-Assisted	88	93	Faster reaction (2 hours)

The Knoevenagel method remains preferred for industrial-scale synthesis due to its reproducibility and minimal byproduct formation.

Challenges and Mitigation Strategies

• Byproduct Formation : Competing aldol condensation is suppressed by maintaining anhydrous conditions and using excess piperidine.

• Low Solubility : Adding co-solvents (e.g., THF) during crystallization improves recovery.

• Stereochemical Control : Chiral auxiliaries or asymmetric catalysis are under investigation to enhance enantioselectivity .

Q & A

Q. What are the key synthetic steps and intermediates for preparing this compound?

The synthesis involves:

• Pyrazole ring formation : Starting from substituted phenylhydrazines and diketones, with cyclization under acidic or basic conditions .
• Thiazolidinone construction : Condensation of thiosemicarbazide with α,β-unsaturated ketones, followed by cyclization in acetic acid with sodium acetate .
• Functionalization : Introduction of the methoxyphenyl and propanoic acid groups via nucleophilic substitution or Knoevenagel condensation . Key intermediates : 3-(4-methoxy-2-methylphenyl)-1-phenylpyrazole-4-carbaldehyde and 2-thioxothiazolidin-4-one derivatives.

Q. Which spectroscopic techniques are critical for structural characterization?

• FTIR : Confirms functional groups (e.g., C=O at ~1700 cm⁻¹, C=S at ~1247 cm⁻¹) and hydrogen bonding .
• ¹H/¹³C NMR : Assigns aromatic protons (δ 6.5–8.5 ppm), methylene/methine groups, and stereochemistry (e.g., Z/E configuration of the exocyclic double bond) .
• Mass spectrometry (HRMS) : Validates molecular weight (e.g., 465.5 g/mol) and fragmentation patterns .

Q. How is preliminary biological activity assessed in academic studies?

• Enzyme inhibition assays : Test against α-amylase or urease to evaluate antidiabetic/gastrointestinal potential (IC₅₀ values reported for analogs) .
• Antimicrobial screening : Disk diffusion or microdilution methods against bacterial/fungal strains (e.g., S. aureus, C. albicans) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to identify anticancer potential .

Advanced Research Questions

Q. How can synthetic yields be optimized for large-scale research applications?

• Catalyst selection : Use palladium on carbon for hydrogenation steps or organocatalysts for asymmetric synthesis .
• Solvent systems : Ethanol or DCM for solubility, with microwave-assisted synthesis to reduce reaction time .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (acetic acid/ethanol) to isolate high-purity products (>95%) .

Q. How to resolve contradictions in biological activity data across structural analogs?

• Substituent analysis : Compare substituent effects (e.g., methoxy vs. nitro groups) on enzyme binding using QSAR models .
• Crystallography : Resolve X-ray structures of target-enzyme complexes (e.g., α-amylase) to identify critical interactions .
• Meta-analysis : Aggregate data from analogs (e.g., fluorinated vs. chlorinated derivatives) to correlate electronic effects with activity trends .

Q. What computational methods predict binding modes with biological targets?

• Molecular docking (AutoDock/Vina) : Simulate interactions with enzyme active sites (e.g., urease’s nickel center) .
• MD simulations (GROMACS) : Assess stability of ligand-protein complexes over 100-ns trajectories .
• ADMET prediction (SwissADME) : Optimize pharmacokinetic properties (e.g., logP <5 for bioavailability) .

Q. How does the compound interact with redox-sensitive enzymes?

• Mechanistic studies : Use stopped-flow kinetics to monitor thiol-disulfide exchange reactions with cysteine residues .
• ROS detection : Fluorescent probes (e.g., DCFH-DA) quantify reactive oxygen species generation in cellular models .
• Electrochemical analysis : Cyclic voltammetry identifies redox potentials linked to pro-oxidant activity .

Q. What challenges arise in scaling up synthesis for preclinical studies?

• Byproduct management : Optimize reaction stoichiometry to minimize thioamide or over-oxidized byproducts .
• Thermal control : Use continuous flow reactors to manage exothermic steps (e.g., Knoevenagel condensation) .
• Regulatory compliance : Ensure purity (>99%) via HPLC (C18 column, acetonitrile/water gradient) for in vivo testing .

Methodological Notes

• Contradictory data : Cross-validate biological assays with orthogonal methods (e.g., SPR for binding affinity vs. enzymatic IC₅₀) .
• Theoretical framework : Link studies to conceptual models (e.g., enzyme inhibition kinetics, Hammett substituent constants) to guide hypothesis-driven research .